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For researchers, scientists, and professionals in drug development utilizing sensitive RF
equipment, ensuring signal integrity is paramount. In the realm of frequency mixing, the
isolation between the local oscillator (LO) and the intermediate frequency (IF) ports of a mixer
IS a critical parameter. This guide provides a detailed comparison of the LO to IF isolation
performance of the Qorvo CMD178, a double-balanced mixer die, against other alternatives in
the market. Furthermore, it outlines a comprehensive experimental protocol for verifying this
key specification.

Performance Comparison

The CMD178 is a general-purpose double-balanced mixer designed for up and down-
converting applications, operating with an LO drive level as low as +9 dBm.[1] Its high isolation
characteristics are attributed to optimized balun structures.[1] A comparison with other
commercially available mixers highlights its competitive performance in LO to IF isolation.
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RF LO IF Typical LO
Manufacture  Frequency Frequency Frequency to IF
Part Number )
r Range Range Range Isolation
(GHz2) (GHz2) (GH2) (dB)
CMD178 Qorvo 11-21 11-21 DC-6 45[1]
CMD178C3 Qorvo 11-20 11-21 DC-6 45[2]
Analog
HMC557A . 25-7.0 25-7.0 DC-3 35[3]
Devices
Marki -
M1-1020 _ 10-20 10- 20 DC-4 Not specified
Microwave
gMDRO0035 Gotmic Not Specified 70 -85 DC-6 Not Specified

Note: The data presented is based on publicly available datasheets and may vary depending

on specific operating conditions.

Experimental Protocol: Measuring LO to IF Isolation

This section details the methodology for accurately measuring the LO to IF isolation of the

CMD178 or any similar RF mixer. LO to IF isolation is a measure of the attenuation of the LO

signal as it travels from the LO port to the IF port.[4]

Required Equipment:

Signal Generator: Capable of producing a stable signal at the desired LO frequency and

power level.

Spectrum Analyzer: To measure the power of the leaked LO signal at the IF port.

CMD178 Evaluation Board or custom test fixture.

50 Q Terminations: For terminating the unused RF port.

Coaxial Cables: Low-loss cables appropriate for the operating frequencies.

DC Power Supply: To bias the device if required (not necessary for the passive CMD178).
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Step-by-Step Procedure:

o Setup Calibration: Calibrate the spectrum analyzer and the signal generator to ensure
accurate power measurements.

e Device Connection:
o Connect the output of the signal generator to the LO port of the CMD178 evaluation board.
o Connect the IF port of the CMD178 to the input of the spectrum analyzer.
o Terminate the RF port with a 50 Q load.

 Signal Application:

o Set the signal generator to the desired LO frequency (e.g., 15 GHz) and a power level of
+13 dBm, as specified in the CMD178 datasheet.

e Measurement:
o Configure the spectrum analyzer to center on the LO frequency.

o Measure the power of the LO signal that has leaked to the IF port. This is the "leaked
power."

o Calculation:

o The LO to IF isolation in dB is calculated as the difference between the input LO power
and the measured leaked power at the IF port.

o Isolation (dB) = LO Input Power (dBm) - Leaked Power at IF Port (dBm)

Visualizing the Workflow

To further clarify the experimental process and the logical relationships in the measurement
setup, the following diagrams are provided.
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Figure 1. Experimental setup for LO to IF isolation measurement.
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Figure 2. Logical flow for calculating LO to IF isolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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